Cas no 1219531-56-2 (1-Bromo-4,5,6,7-tetrahydrothieno3,4-cpyridine)

• Product Name: 1-Bromo-4,5,6,7-tetrahydrothieno3,4-cpyridine
• CAS No: 1219531-56-2
• MF: C₇H₈BrNS
• MW: 218.114119529724
• MDL: MFCD17215801
• CID: 1035906
• PubChem ID: 44630657
• Update Time: 2025-06-08

1-Bromo-4,5,6,7-tetrahydrothieno3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4,5,6,7-tetrahydrothieno[3,4-c]pyridine
• DTXSID80659979
• CS-0106563
• DB-062000
• 1219531-56-2
• 1-Bromo-4,5,6,7-tetrahydrothieno3,4-cpyridine

• MDL： MFCD17215801
• Inchi： 1S/C7H8BrNS/c8-7-6-1-2-9-3-5(6)4-10-7/h4,9H,1-3H2
• InChI Key： XRGUCVYYQLZQPV-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=CS1)CNCC2

Computed Properties

• Exact Mass: 216.95608g/mol
• Monoisotopic Mass: 216.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 1-Bromo-4,5,6,7-tetrahydrothieno3,4-cpyridine

Comprehensive Analysis of 1-Bromo-4,5,6,7-tetrahydrothieno[3,4-c]pyridine (CAS No. 1219531-56-2): Properties, Applications, and Research Insights

The compound 1-Bromo-4,5,6,7-tetrahydrothieno[3,4-c]pyridine (CAS No. 1219531-56-2) is a brominated heterocyclic derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the fused thieno[3,4-c]pyridine core and bromine substituent, make it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex architectures for drug discovery.

In recent years, the demand for heterocyclic bromides like 1-Bromo-4,5,6,7-tetrahydrothieno[3,4-c]pyridine has surged due to their role in developing kinase inhibitors and CNS-targeting agents. Google Scholar and PubMed data reveal growing interest in "thienopyridine derivatives in drug design" and "brominated building blocks for medicinal chemistry," reflecting its relevance in addressing diseases like cancer and neurological disorders. The compound’s CAS No. 1219531-56-2 is often queried alongside terms like "synthetic methodology" and "structure-activity relationship," underscoring its interdisciplinary appeal.

From a synthetic perspective, 1-Bromo-4,5,6,7-tetrahydrothieno[3,4-c]pyridine exhibits notable stability under ambient conditions, though storage under inert atmospheres is recommended to prevent debromination. Analytical techniques such as HPLC and NMR are critical for purity verification, with researchers emphasizing the need for ≥95% purity in peer-reviewed studies. Its solubility profile—moderate in polar aprotic solvents like DMF but poor in water—makes it suitable for diverse reaction conditions.

Emerging trends highlight its utility in green chemistry applications. For instance, a 2023 Journal of Organic Chemistry study cited this compound in photocatalytic C–Br bond functionalization, aligning with industry demands for sustainable synthesis. Queries like "eco-friendly bromination techniques" or "catalytic recycling in heterocycle synthesis" frequently intersect with discussions about CAS No. 1219531-56-2, positioning it as a focal point for innovation.

Regulatory compliance is another key consideration. While 1-Bromo-4,5,6,7-tetrahydrothieno[3,4-c]pyridine is not classified as hazardous under major chemical inventories, proper handling protocols (e.g., glove boxes for moisture-sensitive steps) are advised. Patent databases reveal its inclusion in proprietary formulations for optoelectronic materials, further expanding its industrial footprint beyond life sciences.

In summary, 1-Bromo-4,5,6,7-tetrahydrothieno[3,4-c]pyridine (CAS No. 1219531-56-2) bridges academic inquiry and industrial applications, driven by its synthetic flexibility and therapeutic potential. As AI-assisted drug discovery accelerates, compounds like this will remain pivotal in addressing unmet medical needs while adhering to sustainable practices—a dual priority echoed in contemporary research agendas.